5-(4-bromophenyl)-4-(3-chloro-4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 3-(4-bromophenyl)-4-(3-chloro-4-methoxyphenyl)-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C15H11BrClN3OS/c1-21-13-7-6-11(8-12(13)17)20-14(18-19-15(20)22)9-2-4-10(16)5-3-9/h2-8H,1H3,(H,19,22)
• InChI Key: YIUWYZDYBPDNBN-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)N2C(=NNC2=S)C3=CC=C(C=C3)Br)Cl
• Molecular Formula: C15H11BrClN3OS
• Molecular Weight: 396.7 g/mol
• CAS No.: 721903-60-2

Description

5-(4-Bromophenyl)-4-(3-chloro-4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol is a heterocyclic compound that belongs to the class of 1,2,4-triazoles These compounds are known for their diverse biological activities and are widely studied in medicinal chemistry

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(4-bromophenyl)-4-(3-chloro-4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol typically involves the following steps:

Formation of the Triazole Ring: The triazole ring can be synthesized through a cyclization reaction involving hydrazine derivatives and carbon disulfide